5-{3-[2-(2-allylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[[3-[2-(2-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C21H20N2O3S/c1-2-6-16-8-3-4-10-18(16)26-12-11-25-17-9-5-7-15(13-17)14-19-20(24)23-21(22)27-19/h2-5,7-10,13-14H,1,6,11-12H2,(H2,22,23,24)/b19-14-
• InChI Key: ASRZADDRGNRZKD-RGEXLXHISA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCCOC2=CC=CC(=C2)C=C3C(=O)N=C(S3)N
• Isomeric SMILES: C=CCC1=CC=CC=C1OCCOC2=CC=CC(=C2)/C=C\3/C(=O)N=C(S3)N
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

The compound “5-{3-[2-(2-allylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one” is a type of thiazolidinone. Thiazolidinones are biologically significant five-membered heterocyclic rings that have a wide range of biological activities.

Synthesis Analysis

Thiazolidinones can be synthesized through various methods. For instance, thiourea compounds can be converted to 2-imino-1,3-thiazolidin-4-ones with α-chloroacetic acid in the presence of sodium acetate. The 5-Benzylidene-2-imino-1,3-thiazolidin-4-one derivatives can be obtained by Knoevenagel condensation of 2-imino-1,3-thiazolidin-4-ones with related aldehydes.

Molecular Structure Analysis

The molecular formula of the compound is C21H20N2O3S. The average mass is 397.510 Da and the monoisotopic mass is 397.080627 Da.

Mechanism of Action

While the specific mechanism of action for this compound is not detailed in the search results, thiazolidinones have been reported as potential multitarget anticancer agents effective in vitro via the inhibition of the Raf/MEK/extracellular signal regulated kinase (ERK) and phosphatidylinositol 3-kinase (PI3K)/Akt signaling cascades.